Cas no 62394-58-5 (Alanine, 3-[bis(carboxymethyl)amino]-N,N-bis(carboxymethyl)-)

• Product Name: Alanine, 3-[bis(carboxymethyl)amino]-N,N-bis(carboxymethyl)-
• CAS No: 62394-58-5
• MF: C₁₁H₁₆N₂O₁₀
• MW: 336.252143859863
• CID: 446386
• PubChem ID: 71386843
• Update Time: 2025-04-19

Alanine, 3-[bis(carboxymethyl)amino]-N,N-bis(carboxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Alanine, 3-[bis(carboxymethyl)amino]-N,N-bis(carboxymethyl)-
• (2S)-2,3-bis[bis(carboxymethyl)amino]propanoic acid
• 3-[Bis(carboxymethyl)amino]-N,N-bis(carboxymethyl)-L-alanine
• 62394-58-5
• DTXSID70808994

• Inchi： 1S/C11H16N2O10/c14-7(15)2-12(3-8(16)17)1-6(11(22)23)13(4-9(18)19)5-10(20)21/h6H,1-5H2,(H,14,15)(H,16,17)(H,18,19)(H,20,21)(H,22,23)/t6-/m0/s1
• InChI Key： SFDOFLKQDSZQSN-LURJTMIESA-N
• SMILES： OC([C@H](CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 336.08048
• Monoisotopic Mass: 336.08049471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 193Ų

Experimental Properties

• PSA: 192.98